Cas no 2171707-88-1 (1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide
• CAS No: 2171707-88-1
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 6172277
• PubChem ID: 165522482
• Update Time: 2025-09-19

1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide
• 2171707-88-1
• EN300-1282366

• Inchi： 1S/C8H9ClN4O/c9-8-11-3-1-6(12-8)13-4-2-5(13)7(10)14/h1,3,5H,2,4H2,(H2,10,14)
• InChI Key： PTRMQMNOXSGAEV-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 212.0464886g/mol
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide

Introduction to 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171707-88-1)

1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide, with the CAS number 2171707-88-1, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This small molecule has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide is characterized by a pyrimidine ring substituted with a chloro group at the 2-position and an azetidine ring with a carboxamide functional group at the 2-position. The unique combination of these structural elements contributes to its distinct physicochemical properties and biological activities. The molecular formula of this compound is C₉H₉ClN₄O, and its molecular weight is approximately 230.65 g/mol.

The synthesis of 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide has been reported in several studies, employing various synthetic routes. One common method involves the reaction of 2-chloropyrimidine with azetidine-2-carboxylic acid, followed by amidation to form the final product. This approach is highly efficient and can be scaled up for industrial production. Recent advancements in synthetic chemistry have also explored alternative methods to improve yield and purity, such as using microwave-assisted synthesis and catalytic systems.

In terms of biological activities, 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide has shown promising results in preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has demonstrated potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has shown anti-inflammatory properties by modulating cytokine production and immune cell activation.

The pharmacological profile of 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has exhibited selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window. Animal studies have further confirmed its efficacy in reducing tumor growth and improving survival rates in various cancer models.

Beyond cancer research, 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide has also been explored for its potential applications in other therapeutic areas. For example, it has shown promise in treating neurodegenerative diseases by protecting neurons from oxidative stress and promoting neurogenesis. Its anti-inflammatory properties make it a potential candidate for treating autoimmune disorders and chronic inflammatory conditions.

The safety profile of 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-chloropyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171707-88-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent.